Cas no 957478-22-7 (1-(4-chlorobenzyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
• CAS No: 957478-22-7
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD01459887
• CID: 3053940
• PubChem ID: 673691
• Update Time: 2025-09-19

1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
• STK399785
• 957478-22-7
• 1-(4-chloro-benzyl)-3-nitro-1H-pyrazole
• MFCD01459887
• KIEAKQSAUQTYPW-UHFFFAOYSA-N
• SCHEMBL1865930
• AK-968/41170438
• 1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole
• 1-[(4-chlorophenyl)methyl]-3-nitropyrazole
• AKOS003262281

• MDL： MFCD01459887
• Inchi： 1S/C10H8ClN3O2/c11-9-3-1-8(2-4-9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
• InChI Key： KIEAKQSAUQTYPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 237.0305042Da
• Monoisotopic Mass: 237.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds